Cas no 1261897-20-4 (3-Fluoro-4-(2-formylphenyl)phenol)

• Product Name: 3-Fluoro-4-(2-formylphenyl)phenol
• CAS No: 1261897-20-4
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD18313571
• CID: 2761992
• PubChem ID: 53219259
• Update Time: 2025-06-09

3-Fluoro-4-(2-formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313571
• 3-FLUORO-4-(2-FORMYLPHENYL)PHENOL
• 1261897-20-4
• 2'-Fluoro-4'-hydroxy[1,1'-biphenyl]-2-carbaldehyde
• 3-Fluoro-4-(2-formylphenyl)phenol, 95%
• DTXSID90684111
• 3-Fluoro-4-(2-formylphenyl)phenol

• MDL： MFCD18313571
• Inchi： 1S/C13H9FO2/c14-13-7-10(16)5-6-12(13)11-4-2-1-3-9(11)8-15/h1-8,16H
• InChI Key： BPSJIWZCPMNQSG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1C=O)O

Computed Properties

• Exact Mass: 216.05865769Da
• Monoisotopic Mass: 216.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Fluoro-4-(2-formylphenyl)phenol

3-Fluoro-4-(2-formylphenyl)phenol (CAS No. 1261897-20-4): An Overview of Its Properties, Applications, and Recent Research

3-Fluoro-4-(2-formylphenyl)phenol (CAS No. 1261897-20-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by a fluoro-substituted phenol moiety linked to a formyl-substituted phenyl group, making it a versatile building block for various chemical and biological applications.

The molecular formula of 3-Fluoro-4-(2-formylphenyl)phenol is C₁₃H₉FO₂, with a molecular weight of approximately 216.21 g/mol. The presence of the fluoro group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The formyl group, on the other hand, provides a reactive site for further chemical modifications, making this compound an attractive starting material for the synthesis of more complex molecules.

In recent years, 3-Fluoro-4-(2-formylphenyl)phenol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer pathways. The researchers found that derivatives of 3-Fluoro-4-(2-formylphenyl)phenol exhibited high selectivity and potency against these targets, suggesting their potential as lead compounds for further drug development.

Beyond its role in pharmaceutical research, 3-Fluoro-4-(2-formylphenyl)phenol has also shown promise in materials science. Its unique electronic properties make it suitable for use in the development of advanced functional materials, such as organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials highlighted the use of this compound as a building block for the synthesis of conjugated polymers with enhanced electronic and optical properties. The researchers demonstrated that polymers derived from 3-Fluoro-4-(2-formylphenyl)phenol exhibited excellent charge transport characteristics and stability under various environmental conditions.

The synthetic accessibility of 3-Fluoro-4-(2-formylphenyl)phenol has also contributed to its widespread use in academic and industrial research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 3-fluorophenol with 2-bromobenzaldehyde followed by deprotection steps to yield the desired product. This synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In addition to its synthetic utility, 3-Fluoro-4-(2-formylphenyl)phenol has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate antioxidant properties, which may contribute to its potential therapeutic applications. For example, a study published in Free Radical Biology and Medicine in 2020 reported that derivatives of 3-Fluoro-4-(2-formylphenyl)phenol demonstrated significant antioxidant activity in vitro, suggesting their potential as protective agents against oxidative stress-related diseases.

The safety profile of 3-Fluoro-4-(2-formylphenyl)phenol is another important aspect that has been evaluated in recent research. Toxicological studies have indicated that this compound is generally well-tolerated at low concentrations, with minimal cytotoxic effects observed in cell culture assays. However, as with any chemical compound, proper handling and storage precautions should be taken to ensure safe usage.

In conclusion, 3-Fluoro-4-(2-formylphenyl)phenol (CAS No. 1261897-20-4) is a versatile organic compound with a wide range of applications in medicinal chemistry, materials science, and biological research. Its unique structural features make it an attractive building block for the synthesis of novel pharmaceuticals and advanced functional materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in both academic and industrial settings.